Cas no 5435-41-6 (2-(2,7-dimethyl-1H-indol-3-yl)acetic acid)
2-(2,7-dimethyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-aceticacid, 2,7-dimethyl-
- (2,7-Dimethyl-1H-indol-3-yl)-acetic acid
- 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid
- 1h-indole-3-acetic acid,2,7-dimethyl
- 2,7-Dimethyl-indol-3-essigsaeure
- 2,7-Dimethyl-indolyl-3-essigsaeure
- F2113-0491
- DTXSID60281373
- 1H-Indole-3-aceticacid,2,7-dimethyl-
- 5435-41-6
- SCHEMBL6291031
- AKOS000732733
- NSC 21432
- BB 0248928
- 2-(2,7-dimethyl-1H-indol-3-yl)aceticacid
- NSC-21432
- 1h-indole-3-acetic acid, 2,7-dimethyl-
- CHEMBL1517516
- MLS000716737
- EN300-236271
- NSC21432
- SMR000278254
- HMS2655E20
-
- MDL: MFCD02664399
- Inchi: 1S/C12H13NO2/c1-7-4-3-5-9-10(6-11(14)15)8(2)13-12(7)9/h3-5,13H,6H2,1-2H3,(H,14,15)
- InChI Key: JLNVPHNEFPHGPD-UHFFFAOYSA-N
- SMILES: OC(CC1=C(C)NC2C(C)=CC=CC1=2)=O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 203.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.255
- Boiling Point: 417.2°C at 760 mmHg
- Flash Point: 206.1°C
- Refractive Index: 1.653
- PSA: 53.09000
- LogP: 2.41180
2-(2,7-dimethyl-1H-indol-3-yl)acetic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(2,7-dimethyl-1H-indol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 136673-1g |
(2,7-Dimethyl-1H-indol-3-yl)-acetic acid, 95%+ |
5435-41-6 | 95% | 1g |
$524.00 | 2023-09-09 | |
| Matrix Scientific | 136673-2.500g |
(2,7-Dimethyl-1H-indol-3-yl)-acetic acid, 95%+ |
5435-41-6 | 95% | 2.500g |
$1144.00 | 2023-09-09 | |
| Matrix Scientific | 136673-5g |
(2,7-Dimethyl-1H-indol-3-yl)-acetic acid, 95%+ |
5435-41-6 | 95% | 5g |
$1728.00 | 2023-09-09 | |
| TRC | D482680-10mg |
(2,7-Dimethyl-1H-indol-3-yl)-acetic Acid |
5435-41-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482680-50mg |
(2,7-Dimethyl-1H-indol-3-yl)-acetic Acid |
5435-41-6 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D482680-100mg |
(2,7-Dimethyl-1H-indol-3-yl)-acetic Acid |
5435-41-6 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Chemenu | CM241842-100mg |
2-(2,7-Dimethyl-1H-indol-3-yl)acetic acid |
5435-41-6 | 95%+ | 100mg |
$221 | 2023-02-02 | |
| Chemenu | CM241842-250mg |
2-(2,7-Dimethyl-1H-indol-3-yl)acetic acid |
5435-41-6 | 95%+ | 250mg |
$318 | 2023-02-02 | |
| Chemenu | CM241842-1g |
2-(2,7-Dimethyl-1H-indol-3-yl)acetic acid |
5435-41-6 | 95%+ | 1g |
$843 | 2023-02-02 | |
| Enamine | EN300-236271-0.05g |
2-(2,7-dimethyl-1H-indol-3-yl)acetic acid |
5435-41-6 | 95% | 0.05g |
$612.0 | 2024-06-19 |
2-(2,7-dimethyl-1H-indol-3-yl)acetic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
Additional information on 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid
Introduction to 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid (CAS No. 5435-41-6)
2-(2,7-dimethyl-1H-indol-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 5435-41-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a substituted indole core, has garnered considerable attention due to its structural complexity and potential biological activities. The indole moiety, a prominent structural feature, is well-documented for its role in various pharmacological applications, ranging from antimicrobial to anticancer therapies. The presence of two methyl groups at the 2 and 7 positions enhances the lipophilicity of the molecule, which can influence its solubility and metabolic stability, making it a valuable scaffold for drug design.
The acetic acid side chain at the 3-position of the indole ring introduces a carboxylic acid functionality, which is a common pharmacophore in medicinal chemistry. This group not only participates in hydrogen bonding interactions but also allows for further derivatization, enabling the synthesis of analogs with tailored properties. The combination of these structural elements makes 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid a versatile intermediate in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such heterocyclic compounds in drug discovery. Studies have demonstrated that indole derivatives exhibit significant binding affinity to various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, modifications of the indole core have been explored to enhance interactions with serine/threonine kinases, which are implicated in cancer progression. The compound's ability to modulate these kinases makes it a promising candidate for further investigation in oncology research.
In addition to its potential role in anticancer therapies, 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid has shown promise in addressing inflammatory diseases. Emerging research indicates that indole derivatives can inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation. This mechanism is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where modulation of the inflammatory response is crucial for managing symptoms and slowing disease progression.
The synthesis of 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Traditional synthetic routes often involve palladium-catalyzed cross-coupling reactions to construct the indole ring system followed by functional group transformations to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.
One notable aspect of this compound is its stability under various physiological conditions. The presence of methyl groups at the 2 and 7 positions contributes to its chemical stability, allowing it to withstand degradation during storage and administration. This stability is critical for ensuring the efficacy of pharmaceutical formulations containing this compound.
The pharmacokinetic profile of 2-(2,7-dimethyl-1H-indol-3-yl)acetic acid has been studied extensively to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that this compound exhibits moderate bioavailability following oral administration and undergoes metabolic pathways involving cytochrome P450 enzymes. Understanding these processes is essential for optimizing dosing regimens and minimizing potential side effects.
In conclusion,2-(2,7-dimethyl-1H-indol-3-yl)acetic acid (CAS No. 5435-41-6) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of an indole core and an acetic acid side chain makes it a versatile scaffold for drug discovery. Recent research highlights its promising role in addressing both oncological and inflammatory diseases through modulation of key biological pathways. As synthetic methodologies continue to evolve, the accessibility and scalability of producing this compound will further enhance its utility in medicinal chemistry research.
5435-41-6 (2-(2,7-dimethyl-1H-indol-3-yl)acetic acid) Related Products
- 1912-43-2(2-Methylindole-3-acetic acid)
- 5435-43-8((2,4,7-trimethyl-1H-indol-3-yl)acetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)